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Compound of Interest

Compound Name: 4-(Trifluoromethoxy)aniline

Cat. No.: B150132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Riluzole, a benzothiazole derivative, is a crucial therapeutic agent in the management of

amyotrophic lateral sclerosis (ALS).[1] Its synthesis is a subject of significant interest in

medicinal and process chemistry. Central to the majority of its synthetic routes is the key

intermediate, 4-(trifluoromethoxy)aniline. This technical guide provides an in-depth

exploration of the role of this intermediate, detailing synthetic methodologies, quantitative data,

and experimental protocols for the synthesis of Riluzole.

The Core Intermediate: 4-(Trifluoromethoxy)aniline
4-(Trifluoromethoxy)aniline serves as the foundational building block for constructing the

Riluzole molecule. Its trifluoromethoxy group is a key feature of the final drug, and the aniline

moiety provides the necessary reactive sites for the formation of the benzothiazole ring. This

compound is a versatile precursor used in the synthesis of various pharmaceuticals, including

anticancer and antitumor agents.[2][3]

The primary synthetic strategy for Riluzole involves the reaction of 4-(trifluoromethoxy)aniline
with a thiocyanate source to construct the 2-aminobenzothiazole core. This transformation can

be achieved through several methods, primarily differing in the choice of oxidizing agent.
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The synthesis of Riluzole from 4-(trifluoromethoxy)aniline is typically a one-pot reaction

where the benzothiazole ring is formed through an electrophilic cyclization. The general

scheme involves the reaction of 4-(trifluoromethoxy)aniline with a thiocyanate salt, which in

situ generates a thiocyanogen reagent that subsequently reacts with the aniline derivative to

form Riluzole.[4][5]

Below is a diagram illustrating the primary synthetic pathway to Riluzole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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